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Compound of Interest |

Compound Name: ZM226600
CAS No.: 5326-71-6
Cat. No.: B15588317
Get Quote
. J

For researchers, scientists, and drug development professionals utilizing ZM226600, a potent
Kir6 (KATP) channel opener, adherence to proper disposal procedures is critical to ensure
laboratory safety and environmental protection. This guide provides essential, step-by-step
information for the safe handling and disposal of ZM226600, based on available safety data
and general best practices for chemical waste management.

ZM226600, chemically identified as N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-hydroxy-2-
methylpropanamide (CAS 147695-92-9), requires careful management as a potentially
hazardous chemical. While a specific, comprehensive Safety Data Sheet (SDS) detailing its
disposal was not publicly available at the time of this writing, information on a structurally
related compound and general chemical safety principles dictate a cautious approach. The
related compound, 3,3,3-Trifluoro-2-hydroxy-2-methylpropanamide, is classified as harmful if
swallowed, in contact with skin, or inhaled, and can cause serious eye damage. Therefore, it is
prudent to handle ZM226600 with the assumption of similar hazards.

Immediate Safety and Handling Precautions
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Before beginning any procedure involving ZM226600, ensure you are wearing appropriate
personal protective equipment (PPE), including:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid
inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure

The proper disposal of ZM226600, as with most laboratory chemicals, should be managed
through your institution's Environmental Health and Safety (EHS) office or equivalent
hazardous waste program. Do not dispose of ZM226600 in the regular trash or down the drain.

e Containment:

o Solid ZM226600 waste (e.g., contaminated consumables, unused product) should be
placed in a clearly labeled, sealed container.

o Solutions containing ZM226600 should be collected in a compatible, leak-proof waste
container. Do not mix with incompatible wastes.

e Labeling:

o The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "ZM226600 (N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-hydroxy-2-
methylpropanamide)".

o Indicate the approximate concentration and quantity of the waste.

o Include the date of waste generation and the name of the principal investigator or
laboratory contact.

o Storage:
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o Store the sealed and labeled hazardous waste container in a designated, secure area
away from general laboratory traffic.

o Ensure the storage area is well-ventilated and that the container is stored according to any
specific instructions from your EHS department (e.g., secondary containment).

e Disposal Request:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste. Follow
their specific procedures for waste manifest forms and collection.

Quantitative Data Summary

Parameter Value Source
N-(4-
] Phenylsulfonylphenyl)-3,3,3- ) )
Chemical Name Chemical Suppliers

trifluoro-2-hydroxy-2-

methylpropanamide

CAS Number 147695-92-9 Chemical Suppliers

Harmful if swallowed, in
_ . _ Based on structurally related
Assumed Hazards contact with skin, or inhaled.
] compound
Causes serious eye damage.

Experimental Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of
ZM226600.
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ZM226600 Disposal Workflow
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'
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'
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End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ZM226600.
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By following these procedures, you contribute to a safe laboratory environment and ensure
compliance with chemical waste regulations. Always consult your institution's specific safety
and disposal guidelines.

e To cite this document: BenchChem. [Proper Disposal of ZM226600: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588317/docs#proper-disposal-of-zm226600-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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